Cas no 108051-25-8 (2-Propen-1-one,1-(5-acetyl-2,4-dihydroxyphenyl)-3-(2-hydroxyphenyl)-)

2-Propen-1-one,1-(5-acetyl-2,4-dihydroxyphenyl)-3-(2-hydroxyphenyl)- structure
108051-25-8 structure
Product Name:2-Propen-1-one,1-(5-acetyl-2,4-dihydroxyphenyl)-3-(2-hydroxyphenyl)-
CAS No:108051-25-8
MF:C17H14O5
MW:298.290065288544
CID:152671
PubChem ID:6447959
Update Time:2025-04-19

2-Propen-1-one,1-(5-acetyl-2,4-dihydroxyphenyl)-3-(2-hydroxyphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propen-1-one,1-(5-acetyl-2,4-dihydroxyphenyl)-3-(2-hydroxyphenyl)-
    • (E)-1-(5-acetyl-2,4-dihydroxyphenyl)-3-(2-hydroxyphenyl)prop-2-en-1-one
    • 1-(5-Acetyl-2,4-dihydroxyphenyl)-3-(2-hydroxyphenyl)-2-propen-1-one
    • AC1O6754
    • Acrylophenone, 5'-acetyl-2',4'-dihydroxy-3-(o-hydroxyphenyl)-
    • BRN 5581996
    • LS-123799
    • 2-Propen-1-one, 1-(5-acetyl-2,4-dihydroxyphenyl)-3-(2-hydroxyphenyl)-
    • 108051-25-8
    • Inchi: 1S/C17H14O5/c1-10(18)12-8-13(17(22)9-16(12)21)15(20)7-6-11-4-2-3-5-14(11)19/h2-9,19,21-22H,1H3/b7-6+
    • InChI Key: MZJNPFBIAPPQDR-VOTSOKGWSA-N
    • SMILES: OC1C=C(C(C(C)=O)=CC=1C(/C=C/C1C=CC=CC=1O)=O)O

Computed Properties

  • Exact Mass: 298.08412
  • Monoisotopic Mass: 298.08412354g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 444
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 94.8Ų

Experimental Properties

  • PSA: 94.83
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